Cas no 36726-69-9 (4-Methoxyquinoline-2-carbonitrile)

4-Methoxyquinoline-2-carbonitrile is a heterocyclic organic compound featuring a quinoline core substituted with a methoxy group at the 4-position and a cyano group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing cyano group enhances its utility in nucleophilic substitution reactions, while the methoxy group contributes to stability and solubility. Its well-defined molecular framework is advantageous for constructing complex quinoline derivatives, particularly in medicinal chemistry for developing bioactive molecules. The compound’s high purity and consistent quality ensure reliable performance in research and industrial applications.
4-Methoxyquinoline-2-carbonitrile structure
36726-69-9 structure
Product name:4-Methoxyquinoline-2-carbonitrile
CAS No:36726-69-9
MF:C11H8N2O
MW:184.19402217865
CID:2939750

4-Methoxyquinoline-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-methoxyquinoline-2-carbonitrile
    • 2-cyano-4-methoxyquinoline
    • SB67922
    • 4-Methoxyquinoline-2-carbonitrile
    • Inchi: 1S/C11H8N2O/c1-14-11-6-8(7-12)13-10-5-3-2-4-9(10)11/h2-6H,1H3
    • InChI Key: LSCCGTXBLIZBJA-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C#N)N=C2C=CC=CC2=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 245
  • XLogP3: 2.2
  • Topological Polar Surface Area: 45.9

4-Methoxyquinoline-2-carbonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM223496-1g
4-Methoxyquinoline-2-carbonitrile
36726-69-9 95%
1g
$453 2023-01-02
Alichem
A189009677-250mg
4-Methoxyquinoline-2-carbonitrile
36726-69-9 95%
250mg
$180.25 2023-09-02
eNovation Chemicals LLC
Y1109980-1g
4-Methoxyquinoline-2-carbonitrile
36726-69-9 95%
1g
$550 2025-02-22
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1734583-1g
4-Methoxyquinoline-2-carbonitrile
36726-69-9 98%
1g
¥2912.00 2024-05-16
eNovation Chemicals LLC
Y1109980-1g
4-Methoxyquinoline-2-carbonitrile
36726-69-9 95%
1g
$550 2025-02-24
Chemenu
CM223496-1g
4-Methoxyquinoline-2-carbonitrile
36726-69-9 95%
1g
$389 2021-08-04
Alichem
A189009677-1g
4-Methoxyquinoline-2-carbonitrile
36726-69-9 95%
1g
$433.62 2023-09-02

Additional information on 4-Methoxyquinoline-2-carbonitrile

4-Methoxyquinoline-2-carbonitrile (CAS No. 36726-69-9)

4-Methoxyquinoline-2-carbonitrile, with the CAS registry number 36726-69-9, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its quinoline skeleton, which serves as a foundational structure for various functional groups. The presence of a methoxy group at the 4-position and a cyano group at the 2-position imparts unique electronic and structural properties to this molecule, making it a valuable building block in modern chemical research.

The synthesis of 4-Methoxyquinoline-2-carbonitrile has been extensively studied, with researchers exploring various methodologies to optimize its preparation. Recent advancements have focused on green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems to enhance reaction efficiency and reduce environmental impact. These methods not only improve the yield but also ensure better control over the stereochemistry and regioselectivity of the product.

In terms of applications, 4-Methoxyquinoline-2-carbonitrile has demonstrated potential in several areas. In materials science, it has been utilized as a precursor for the synthesis of advanced materials, including coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area, tunable pore sizes, and excellent catalytic activity, making them suitable for applications in gas storage, sensing, and catalysis.

The compound's role in pharmacology is equally promising. Researchers have investigated its biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Recent studies have highlighted its ability to inhibit specific enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound for drug development. Additionally, its cyano group and methoxy group provide opportunities for further functionalization, enabling the creation of derivatives with enhanced bioavailability and efficacy.

In the realm of organic synthesis, 4-Methoxyquinoline-2-carbonitrile serves as an excellent platform for constructing complex molecular architectures. Its quinoline skeleton can undergo various transformations, such as cyclization reactions or cross-coupling processes, to generate diverse structures with intricate topologies. These transformations are often facilitated by modern catalytic systems, such as palladium-catalyzed reactions or organocatalysts, which have revolutionized the field of synthetic chemistry.

The latest research on 4-Methoxyquinoline-2-carbonitrile has also explored its applications in optoelectronic materials. By incorporating this compound into conjugated systems or polymer frameworks, scientists have developed materials with improved charge transport properties and photoluminescence efficiency. These materials hold great promise for use in organic light-emitting diodes (OLEDs), solar cells, and sensors.

In conclusion, 4-Methoxyquinoline-2-carbonitrile (CAS No. 36726-69-9) is a multifaceted compound that continues to drive innovation across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop novel materials and therapeutic agents. As ongoing studies uncover new applications and synthetic strategies for this compound, its significance in the chemical sciences is expected to grow further.

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